![molecular formula C26H23N5O4 B2990247 N-(3-methoxybenzyl)-2-(1-oxo-4-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide CAS No. 1189722-54-0](/img/structure/B2990247.png)
N-(3-methoxybenzyl)-2-(1-oxo-4-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methoxybenzyl)-2-(1-oxo-4-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide is a useful research compound. Its molecular formula is C26H23N5O4 and its molecular weight is 469.501. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Positive Inotropic Agents : A series of derivatives similar to the query compound were synthesized and evaluated for their positive inotropic activity, which is the ability to increase the strength of muscular contraction in the heart. For instance, compounds showed favorable activity compared with standard drugs like Milrinone, indicating their potential as heart failure treatments (Li et al., 2008). Similar studies have further explored these compounds' inotropic effects, reinforcing their therapeutic potential (Ye et al., 2011).
Anticonvulsant Activity : Certain derivatives exhibit anticonvulsant activity, as seen in the synthesis and evaluation of 7-alkoxyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinoline derivatives. These compounds were tested for their efficacy in preventing seizures, with some showing significant potential compared to existing treatments (Xie et al., 2005).
Antimicrobial Agents : The synthesis of novel compounds bearing the quinoline ring, including triazolo and thiadiazolo derivatives, has been explored for antimicrobial properties. These compounds showed promising activity against various bacterial and fungal strains, indicating their potential as new antimicrobial agents (Sahi & Paul, 2016).
Structural and Chemical Properties
Co-crystals and Salts Formation : The structural aspects of similar amide derivatives have been studied, showing how these compounds interact with other molecules to form co-crystals and salts. These interactions are critical for understanding the physical properties and stability of these compounds, which can influence their pharmacological activity and formulation (Karmakar et al., 2007).
Synthetic Methodologies : Advanced synthetic methodologies have been developed to create a diversified range of derivatives, demonstrating the versatility of the chemical scaffold in drug design and development. Such synthetic strategies enable the rapid generation of complex structures with potential therapeutic activities (An et al., 2017).
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-2-[4-(4-methylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N5O4/c1-17-10-12-19(13-11-17)35-25-24-29-30(26(33)31(24)22-9-4-3-8-21(22)28-25)16-23(32)27-15-18-6-5-7-20(14-18)34-2/h3-14H,15-16H2,1-2H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWZROUGRLIMJIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC2=NC3=CC=CC=C3N4C2=NN(C4=O)CC(=O)NCC5=CC(=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.